Cas no 274-59-9 (1,2,3Triazolo1,5-apyridine)

• Product Name: 1,2,3Triazolo1,5-apyridine
• CAS No: 274-59-9
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD00185587
• CID: 266791
• PubChem ID: 219470
• Update Time: 2025-07-19

1,2,3Triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]pyridine
• triazolo[1,5-a]pyridine
• DTXSID20181820
• AS-32237
• SCHEMBL239794
• (1,2,3)Triazolo(1,5-a)pyridine
• NSC839
• AKOS005257083
• FT-0698146
• UNII-A9V46NFC9B
• A9V46NFC9B
• [1,2,3]Triazolo[1,5-a]pyridine, AldrichCPR
• MB00828
• 274-59-9
• J-502701
• EN300-170193
• MFCD00185587
• CS-0207196
• NSC-839
• 1,2,3-Triazolo(1,5-a)pyridine
• NSC 839
• SY128114
• V-TRIAZOLO[1,5A]PYRIDINE
• DTXCID60104311
• 1,2,3Triazolo1,5-apyridine

• MDL： MFCD00185587
• Inchi： 1S/C6H5N3/c1-2-4-9-6(3-1)5-7-8-9/h1-5H
• InChI Key： AQWOIRBQLOOZGX-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=CN=N2

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Melting Point: 39-40 C
• PSA: 30.19000
• LogP: 0.72930

1,2,3Triazolo1,5-apyridine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1,2,3Triazolo1,5-apyridine

1,2,3Triazolo[1,5-a]pyridine: A Versatile Compound with CAS No. 274-59-9

1,2,3Triazolo[1,5-a]pyridine (CAS No. 274-59-9) is a versatile heterocyclic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a triazole ring fused to a pyridine ring. The combination of these rings imparts distinct chemical and physical properties that make it a valuable building block in various applications.

The 1,2,3Triazolo[1,5-a]pyridine scaffold has been extensively studied for its potential in drug discovery and development. Recent research has highlighted its role in the design and synthesis of novel bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of 1,2,3Triazolo[1,5-a]pyridine derivatives as potent inhibitors of specific enzymes involved in various diseases. These derivatives exhibited high selectivity and efficacy, making them promising candidates for further preclinical and clinical evaluation.

In addition to its medicinal applications, 1,2,3Triazolo[1,5-a]pyridine has also found utility in materials science. Its unique electronic properties and thermal stability make it an attractive candidate for the development of functional materials such as organic semiconductors and luminescent materials. A recent study in the Journal of Materials Chemistry C demonstrated the use of 1,2,3Triazolo[1,5-a]pyridine-based compounds in the fabrication of efficient organic light-emitting diodes (OLEDs). The results showed that these compounds exhibited excellent photophysical properties and high device performance.

The synthetic accessibility of 1,2,3Triazolo[1,5-a]pyridine is another factor contributing to its widespread use. Various methods have been developed for its preparation, including copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions and other transition-metal-free approaches. These synthetic routes offer high yields and functional group tolerance, allowing for the facile preparation of a wide range of derivatives. A comprehensive review published in the Tetrahedron Letters detailed several efficient protocols for the synthesis of 1,2,3Triazolo[1,5-a]pyridine derivatives.

The biological activity of 1,2,3Triazolo[1,5-a]pyridine has been explored in various contexts. One notable application is its use as a scaffold for the development of antiviral agents. Research published in the Antiviral Research journal reported that certain 1,2,3Triazolo[1,5-a]pyridine derivatives exhibited potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings underscore the potential of this scaffold in addressing viral infections.

Beyond antiviral applications, 1,2,3Triazolo[1,5-a]pyridine has also shown promise in cancer research. Studies have demonstrated that certain derivatives can selectively target cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. For example, a study published in the Cancer Letters journal reported that a specific 1,2,3Triazolo[1,5-a]pyridine derivative induced apoptosis in human breast cancer cells while sparing normal cells. This selective toxicity makes it an attractive candidate for further investigation as an anticancer agent.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have evaluated the biodegradability and ecotoxicity of 1,2,3Triazolo[1,5-a]pyridine derivatives. Results from these studies indicate that many derivatives exhibit good biodegradability and low ecotoxicity profiles. This makes them suitable for use in environmentally friendly applications.

In conclusion, 1,2,3Triazolo[1,5-a]pyridine (CAS No. 274-59-9) is a highly versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive scaffold for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new opportunities for its use in various fields.